Cas no 2172060-68-1 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-4-methoxypiperidine-4-carboxylic acid)

• Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-4-methoxypiperidine-4-carboxylic acid
• CAS No: 2172060-68-1
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 6317974
• PubChem ID: 165816860
• Update Time: 2025-06-07

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-4-methoxypiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-4-methoxypiperidine-4-carboxylic acid
• EN300-1505421
• 2172060-68-1
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]-4-methoxypiperidine-4-carboxylic acid

• Inchi： 1S/C25H28N2O6/c1-32-25(23(29)30)11-14-27(15-12-25)22(28)10-13-26-24(31)33-16-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,21H,10-16H2,1H3,(H,26,31)(H,29,30)
• InChI Key： UQNLBQWWCVXBNP-UHFFFAOYSA-N
• SMILES： O(C)C1(C(=O)O)CCN(C(CCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 105Ų

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-4-methoxypiperidine-4-carboxylic acid

Comprehensive Overview of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-4-methoxypiperidine-4-carboxylic acid (CAS No. 2172060-68-1)

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-4-methoxypiperidine-4-carboxylic acid (CAS No. 2172060-68-1) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a piperidine backbone, makes it a valuable intermediate in the development of novel therapeutics. Researchers and chemists frequently employ this compound in solid-phase peptide synthesis (SPPS), where its Fmoc group ensures selective deprotection during stepwise assembly.

The growing interest in peptide-based drugs and bioconjugation techniques has elevated the importance of compounds like 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-4-methoxypiperidine-4-carboxylic acid. With the rise of targeted drug delivery systems and precision medicine, this molecule’s role in prodrug design and biomarker labeling has become increasingly prominent. Its CAS No. 2172060-68-1 is often searched in academic databases and chemical supplier catalogs, reflecting its relevance in modern medicinal chemistry.

One of the key advantages of this compound lies in its stability under SPPS conditions, which aligns with the industry’s demand for high-yielding reactions. The 4-methoxypiperidine moiety contributes to its solubility in common organic solvents, facilitating its use in automated synthesis platforms. Additionally, the carboxylic acid functional group allows for further derivatization, enabling the creation of custom peptide conjugates for drug discovery projects.

Recent advancements in AI-driven molecular design have sparked discussions about optimizing Fmoc-protected intermediates like this compound. Researchers are exploring its potential in machine learning-assisted synthesis, where its reaction pathways can be modeled to improve efficiency. Questions such as "How to enhance the purity of CAS 2172060-68-1 in large-scale production?" or "What are the latest applications of 4-methoxypiperidine derivatives in oncology?" are frequently encountered in scientific forums, underscoring its interdisciplinary significance.

From a regulatory perspective, 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-4-methoxypiperidine-4-carboxylic acid is classified as a non-hazardous research chemical, making it accessible for academic and industrial laboratories. Its compatibility with green chemistry principles—such as reduced waste generation in Fmoc deprotection—further enhances its appeal. As the demand for sustainable synthetic methods grows, this compound’s role in eco-friendly peptide manufacturing is likely to expand.

In summary, CAS No. 2172060-68-1 represents a critical tool for chemists working at the intersection of peptide engineering and therapeutic development. Its versatility, combined with the evolving trends in computational chemistry and biopharmaceuticals, ensures its continued relevance in cutting-edge research. For those seeking detailed spectroscopic data or synthetic protocols, this compound’s well-documented properties provide a reliable foundation for innovation.